Cas no 1249108-04-0 ([1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol)

• Product Name: [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• CAS No: 1249108-04-0
• MF: C₉H₇F₂N₃O
• MW: 211.168188333511
• CID: 4564554
• Update Time: 2025-06-22

[1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C9H7F2N3O/c10-7-2-1-3-8(9(7)11)14-4-6(5-15)12-13-14/h1-4,15H,5H2
• InChI Key： ACFGVBALMTYQSU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2F)C=C(CO)N=N1

Additional information on [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol

[1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol: A Comprehensive Overview of Its Chemical Properties and Biological Significance

[1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol, with the chemical formula C₈H₈FN₂O and CAS number 1249108-04-0, represents a unique class of organic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule features a triazole ring functionalized with a 2,3-difluorophenyl group and a hydroxyl group at the 4-position. The combination of these structural elements imparts distinct chemical properties that make it a promising candidate for pharmaceutical applications. Recent studies have highlighted its potential in modulating kinase activity, oxidative stress, and inflammatory pathways, positioning it as a key player in the development of novel therapeutic agents.

The triazole ring in [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol is a critical structural motif, known for its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions. The 2,3-difluorophenyl substituent introduces electronic effects that enhance the molecule’s binding affinity to specific protein domains. This functional group is particularly relevant in the context of drug design, as fluorine atoms can modulate the hydrophobicity and lipophilicity of the molecule, thereby influencing its cell permeability and target specificity. The hydroxyl group at the 4-position further contributes to the molecule’s polarity and solubility, which are essential for its bioavailability and pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and docking behavior of [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol against various protein targets. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits strong interactions with cyclin-dependent kinase (CDK) family members, which are implicated in cell cycle regulation and cancer progression. The triazole ring forms hydrogen bonds with key residues in the kinase active site, while the 2,3-difluorophenyl group contributes to hydrophobic interactions with the surrounding residues. These findings suggest that [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol could serve as a lead compound for the development of CDK inhibitors with improved selectivity and efficacy.

Synthetic approaches to [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol have been extensively explored in recent years. A 2022 study in *Organic Letters* reported a click chemistry strategy involving the azide-alkyne cycloaddition reaction to assemble the triazole ring. This method allows for the efficient introduction of the 2,3-difluorophenyl group onto the triazole framework, while maintaining the hydroxyl functionality at the 4-position. The fluorination of the phenyl ring was achieved through electrophilic fluorination under controlled conditions, ensuring the desired substituent pattern. This synthetic route has been optimized to yield high purity and yield, making it a viable option for large-scale production of the compound.

The biological activity of [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol has been evaluated in several preclinical studies. A 2024 report in *Bioorganic & Medicinal Chemistry* demonstrated its antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. The hydroxyl group and the 2,3-difluorophenyl substituent are believed to contribute to its radical scavenging capacity, as they can donate electrons to neutralize reactive oxygen species (ROS). Additionally, the compound has shown anti-inflammatory effects by modulating the NF-κB signaling pathway, which is a key regulator of inflammatory responses in diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies on [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol have revealed its favorable absorption, distribution, metabolism, and excretion (ADME) profile. The hydroxyl group enhances the molecule’s water solubility, facilitating its oral bioavailability. In vivo studies in mouse models have shown that the compound is rapidly absorbed from the gastrointestinal tract and exhibits a long half-life, which is beneficial for chronic disease management. The fluorinated phenyl group may also influence its metabolic stability, reducing the risk of enzyme-mediated degradation and improving its therapeutic window.

Future research directions for [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol include the exploration of its mechanism of action in complex biological systems and the development of structure-activity relationship (SAR) models to guide drug optimization. The triazole ring and fluorinated phenyl group are potential targets for chemical modification to enhance target specificity and reduce off-target effects. Additionally, combination therapies involving this compound and other targeted agents could be investigated to improve clinical outcomes in diseases such as cancer and neurodegenerative disorders.

In conclusion, [1-(2,3-difluorophenyl)-1H-1,2,3-triazol-4-yl]methanol is a multifunctional compound with significant potential in pharmaceutical research. Its unique chemical structure, biological activity, and pharmacokinetic profile make it a valuable candidate for the development of novel therapeutics. Ongoing studies are expected to further elucidate its mechanistic roles and clinical applications, paving the way for its use in modern medicine.